molecular formula C7H4Cl2N2 B3034579 4-Amino-2,3-dichlorobenzonitrile CAS No. 193090-61-8

4-Amino-2,3-dichlorobenzonitrile

Cat. No. B3034579
CAS RN: 193090-61-8
M. Wt: 187.02 g/mol
InChI Key: XDJNPFJHLFODNI-UHFFFAOYSA-N
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Description

4-Amino-2,3-dichlorobenzonitrile is an organic compound with the CAS Number: 193090-61-8 . It has a molecular weight of 187.03 and its linear formula is C7H4Cl2N2 . It is a solid substance that is typically stored in a dark place, under an inert atmosphere, at room temperature .


Synthesis Analysis

A novel approach to synthesize dichlorobenzonitriles involves the ammoxidation of dichlorotoluenes . In one study, 2,4-dichlorobenzonitrile was prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride, which yielded a higher yield at a much lower reaction temperature compared to the ammoxidation of 2,4-dichlorotoluene . This process proved that multi-chlorobenzyl chlorides could be successfully ammoxidized to corresponding benzonitriles .


Molecular Structure Analysis

The molecular structure of 4-Amino-2,3-dichlorobenzonitrile is represented by the linear formula C7H4Cl2N2 .


Physical And Chemical Properties Analysis

4-Amino-2,3-dichlorobenzonitrile is a solid substance . It is typically stored in a dark place, under an inert atmosphere, at room temperature .

Scientific Research Applications

Photoluminescent Materials and Optoelectronics

By incorporating 4-Amino-2,3-dichlorobenzonitrile into conjugated systems, scientists aim to develop luminescent materials. These materials find applications in organic light-emitting diodes (OLEDs), sensors, and photovoltaic devices. The compound’s emission properties depend on its molecular environment and neighboring functional groups.

Safety and Hazards

4-Amino-2,3-dichlorobenzonitrile is considered hazardous . It is toxic if swallowed and can cause skin and eye irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash off immediately with plenty of water and seek medical advice .

Future Directions

Dichlorobenzonitriles are important organic intermediates for the production of many fine chemicals . The development of more efficient and environmentally friendly synthesis methods, such as the ammoxidation of dichlorotoluenes, is an important area of research . This could lead to the production of dichlorobenzonitriles at lower costs and with higher yields .

properties

IUPAC Name

4-amino-2,3-dichlorobenzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4Cl2N2/c8-6-4(3-10)1-2-5(11)7(6)9/h1-2H,11H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XDJNPFJHLFODNI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1C#N)Cl)Cl)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4Cl2N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID101302353
Record name 4-Amino-2,3-dichlorobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101302353
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

187.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

193090-61-8
Record name 4-Amino-2,3-dichlorobenzonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=193090-61-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Amino-2,3-dichlorobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID101302353
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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